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Abstract
Schleicheol 2 is a naturally occurring stigmastane-type steroid isolated from the medicinal tree

Schleichera oleosa. This technical guide provides a detailed overview of the known physical

and chemical properties of Schleicheol 2. It includes a summary of its structural and

physicochemical characteristics, proposed experimental methodologies for its isolation and

characterization, and a discussion of its potential biological activities based on related

compounds. A key feature of this guide is the visualization of a hypothetical signaling pathway

through which Schleicheol 2 may exert anticancer effects, a premise derived from the known

mechanisms of structurally similar phytosterols.

Introduction
Natural products remain a vital source of novel chemical entities for drug discovery and

development. Schleicheol 2, a methoxylated stigmastane derivative, belongs to the broad

class of phytosterols. These plant-derived steroids are known for their diverse biological

activities. First isolated and characterized by Pettit et al. in 2000 from the bark and stem of

Schleichera oleosa, Schleicheol 2 is a compound of interest for further investigation into its

pharmacological potential. This guide aims to consolidate the available information on

Schleicheol 2 and provide a framework for future research.
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Physical and Chemical Properties
The known physical and chemical properties of Schleicheol 2 are summarized in the table

below. Limited experimental data is publicly available, and some properties are computationally

predicted.

Property Value Source

IUPAC Name

17-(5-ethyl-6-methylheptan-2-

yl)-7-methoxy-10,13-dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

PubChem

Molecular Formula C₃₀H₅₂O₂ PubChem

Molecular Weight 444.7 g/mol PubChem

Physical Description Solid, Powder HMDB, BioCrick

Melting Point 82 - 88 °C HMDB

Boiling Point Not available -

Solubility Not available BioCrick

CAS Number 256445-66-6 HMDB

Experimental Protocols
The following sections outline the general experimental procedures for the isolation,

purification, and structural elucidation of Schleicheol 2, based on the initial report by Pettit et

al. (2000) and standard phytochemical and spectroscopic techniques.

Isolation and Purification
The isolation of Schleicheol 2 from Schleichera oleosa typically involves a multi-step process

designed to separate the compound from a complex mixture of plant metabolites.

Workflow for Isolation and Purification of Schleicheol 2
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Plant Material (Bark and Stem of Schleichera oleosa)

Solvent Extraction (e.g., with methanol or ethanol)

 Grind and soak 

Solvent-Solvent Partitioning

 Concentrate and partition between immiscible solvents 

Column Chromatography (e.g., Silica Gel)

 Separate fractions based on polarity 

High-Performance Liquid Chromatography (HPLC)

 Further purification 

Pure Schleicheol 2

Pure Schleicheol 2

Mass Spectrometry (MS)

 Determines molecular weight and formula 

Infrared (IR) Spectroscopy

 Identifies functional groups 

Nuclear Magnetic Resonance (NMR) Spectroscopy

 Determines carbon-hydrogen framework 

Elucidated Structure of Schleicheol 2
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Cell Membrane

Schleicheol 2

PI3K

Inhibits

Sphingomyelin

Activates hydrolysis

Akt

Activates

Bcl-2 (Anti-apoptotic)

Activates

Ceramide

Caspases

Activates

Bax (Pro-apoptotic)

Inhibits

Activates

Apoptosis
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[https://www.benchchem.com/product/b15595140#schleicheol-2-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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